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Compound of Interest

5-(5-Methoxy-2-bromophenyl)-1,3-
Compound Name:

oxazole
CAS No.: 2017137-72-1
Cat. No.: B6296125

Get Quote

Part 1: Executive Summary & Structural Analysis

Target Molecule: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole CAS Registry Number:
2017137-72-1 (and related isomers) Core Scaffold: 5-Aryl-1,3-oxazole Key Functionality: The
molecule features a 1,3-oxazole ring unsubstituted at the C2 and C4 positions, attached to a
phenyl ring bearing an ortho-bromide and a meta-methoxy group (relative to the oxazole
connection).

Strategic Value: This compound serves as a critical intermediate in the synthesis of bioactive
small molecules, particularly Inosine Monophosphate Dehydrogenase (IMPDH) inhibitors and
kinase inhibitors. The 2-bromo handle on the phenyl ring is chemically "privileged," allowing for
late-stage diversification via Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-
Hartwig) to install complex biaryl or heterobiaryl systems, while the oxazole ring acts as a
bioisostere for amides or esters, improving metabolic stability.

Part 2: Retrosynthetic Analysis
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To synthesize 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole with high regiocontrol, we evaluate
two primary disconnections. The Van Leusen Oxazole Synthesis is the preferred route due to
its convergence and the ready availability of the aldehyde precursor.

1-(5-Methoxy-2-bromophenyl)ethan-1-one

Bromination

5-Methoxy-2-bromobenzaldehyde Tosylmethyl Isocyanide (TosMIC) 2-Bromo-1-(5-methoxy-2-bromophenyl)ethan-1-one Formamide

e Strategy A: Van Leusen SN
N (C5-C4 Bond Formation) y

-
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5-(5-Methoxy-2-bromophenyl)-1,3-oxazole

Click to download full resolution via product page

Figure 1: Retrosynthetic map highlighting the convergent Van Leusen route (Strategy A) versus
the linear cyclization route (Strategy B).

Part 3: Primary Synthesis Route (Van Leusen
Protocol)

This route utilizes the reaction between 5-methoxy-2-bromobenzaldehyde and p-
toluenesulfonylmethyl isocyanide (TosMIC). It is favored for its ability to exclusively yield the 5-
substituted oxazole without contaminating 4-substituted isomers.

Precursor Analysis
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Critical Quality

Precursor Role ) Sourcel/Synthesis
Attribute (CQA)
) Synthesis:
Purity >98% (Free of o
Bromination of 3-
5-Methoxy-2- _ 3-
Electrophile methoxybenzaldehyde
bromobenzaldehyde methoxybenzaldehyde ]
) . Commercial: CAS
7507-86-0.
Freshness Commercial: CAS
TosMIC C1-N-C2 Synthon (Decomposes to 36635-61-7. Store at

formamides)

2-8°C.

Potassium Carbonate

(
)

Base

Anhydrous, finely

ground

Standard Reagent.

Methanol (MeOH)

Solvent

Dryness (Water

inhibits cyclization)

HPLC Grade or
Anhydrous.

Step-by-Step Protocol

Reaction Scale: 10.0 mmol (Gram-scale)

Step 1: Reagent Preparation

e Charge a 100 mL round-bottom flask (RBF) with 5-methoxy-2-bromobenzaldehyde (2.15 g,

10.0 mmol).

e Add TosMIC (1.95 g, 10.0 mmol, 1.0 equiv).

» Dissolve the solids in anhydrous Methanol (30 mL). Note: Dimethoxyethane (DME) can be

used if solubility is an issue.

Step 2: Cyclization

e Add Potassium Carbonate (

) (1.66 g, 12.0 mmol, 1.2 equiv) in one portion.
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 Fit the flask with a reflux condenser and nitrogen inlet.
e Heat the reaction mixture to reflux (65°C) for 3—4 hours.
o Monitoring: Monitor by TLC (Hexane:EtOAc 3:1).[1] The aldehyde (

) should disappear, and a new fluorescent spot (
) should appear.

o Mechanism:[2][3][4][5] The base deprotonates TosMIC, which attacks the aldehyde
carbonyl. The resulting intermediate undergoes cyclization followed by elimination of p-
toluenesulfinic acid (TsH).

Step 3: Work-up and Purification
o Cool the mixture to room temperature.
o Concentrate the solvent under reduced pressure (Rotavap) to ~5 mL.

e Pour the residue into ice-water (50 mL) with vigorous stirring. The product often precipitates
as an off-white solid.

o Extraction: If oil forms, extract with Ethyl Acetate (

mL). Wash combined organics with Brine, dry over
, and concentrate.

 Purification: Recrystallize from Ethanol/Water or perform Flash Chromatography (SiO2,
Gradient 0-20% EtOAc in Hexanes).

Yield Expectation: 75-85% Characterization:
e 1H NMR (CDCI3):

7.95 (s, 1H, Oxazole H2), 7.35 (s, 1H, Oxazole H4), 7.50 (d, Aryl H3), 7.15 (d, Aryl H4), 6.80
(dd, Aryl H6), 3.85 (s, 3H, OMe). Note: H2 and H4 of oxazole are distinct singlets.
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Part 4: Alternative Route (From Acetophenone)

If the aldehyde is unavailable, the corresponding acetophenone can be used via an

-bromination/cyclization sequence.

Precursors

o Starting Material: 1-(5-Methoxy-2-bromophenyl)ethan-1-one.
e Brominating Agent: Bromine (

) or Phenyltrimethylammonium tribromide (PTAB).

e Cyclizing Agent: Formamide (

Protocol Summary

e Bromination: Treat the acetophenone with

in Glacial Acetic Acid at 0°C to 20°C to generate the
-bromo ketone (2-bromo-1-(5-methoxy-2-bromophenyl)ethan-1-one).

o Caution: Over-bromination is a risk. Control stoichiometry carefully.
o Cyclization: Dissolve the crude

-bromo ketone in excess Formamide.

e Heat to 110-130°C for 2—4 hours.
o Mechanism:[2][3][4][5] The amide nitrogen displaces the
-bromide, followed by Robinson-Gabriel cyclodehydration.

e Work-up: Dilute with water, extract with EtOAc.
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Comparison: This route is generally lower yielding (40—60%) and less convergent than the Van

Leusen method due to the harsh conditions required for cyclization and potential side reactions

during bromination.

Part 5: Mechanistic Insight (Van Leusen)

Understanding the mechanism is vital for troubleshooting. The reaction proceeds through a

base-induced aldol-type addition followed by a specific 5-endo-dig cyclization (favored over 5-

exo-trig in this specific electronic environment).

TosMIC Anion Addition

Betaine Intermediate

Cyclization _

Aldehyde

4-Tosyl-2-oxazoline [—_ Elimination of TSOH Aromatization . | NEENEEN

Click to download full resolution via product page

Figure 2: Simplified mechanism of the Van Leusen Oxazole Synthesis.

Part 6: Safety & Troubleshooting
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Issue Cause Solution
Use freshly distilled MeOH,;
Low Yield Wet Methanol or Old TosMIC Check TosMIC mp (should be

116-117°C).

Incomplete Reaction

Steric hindrance from ortho-Br

Increase reaction time to 6-8
hours; switch solvent to
refluxing DME (85°C).

Byproduct Formation

Hydrolysis of TosMIC

Ensure anhydrous conditions;
add base after dissolving

reactants.

Safety

Isocyanide Toxicity

Handle TosMIC in a fume
hood. Treat waste with dilute
acid to hydrolyze residual

isocyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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